Cas no 198967-23-6 (4-Chloro-2-fluoro-N-methoxy-N-methylbenzamide)

4-Chloro-2-fluoro-N-methoxy-N-methylbenzamide structure
198967-23-6 structure
Product Name:4-Chloro-2-fluoro-N-methoxy-N-methylbenzamide
CAS No:198967-23-6
MF:C9H9ClFNO2
MW:217.624665021896
MDL:MFCD03428601
CID:136757
PubChem ID:22225830
Update Time:2025-04-19

4-Chloro-2-fluoro-N-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-fluoro-N-methoxy-N-methylbenzamide
    • Benzamide,4-chloro-2-fluoro-N-methoxy-N-methyl-
    • 4-chloro-2-fluoro-N-methyl-N-(methyloxy)benzamide
    • AM827
    • N-Methoxy-N-methyl-4-chloro-2-fluorobenzamide
    • AKOS009036895
    • 198967-23-6
    • SCHEMBL3191187
    • Benzamide, 4-chloro-2-fluoro-N-methoxy-N-methyl-
    • CS-0236500
    • DTXSID00623591
    • EN300-171505
    • AC-16364
    • GYECROLIZPLTMN-UHFFFAOYSA-N
    • FT-0746792
    • DB-065986
    • MDL: MFCD03428601
    • Inchi: 1S/C9H9ClFNO2/c1-12(14-2)9(13)7-4-3-6(10)5-8(7)11/h3-5H,1-2H3
    • InChI Key: GYECROLIZPLTMN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)F)C(N(C)OC)=O

Computed Properties

  • Exact Mass: 217.03100
  • Monoisotopic Mass: 217.0305844g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 2.11250

4-Chloro-2-fluoro-N-methoxy-N-methylbenzamide Pricemore >>

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